molecular formula C12H9F2NO B3814600 3-fluoro-2-(2-fluoro-3-methoxyphenyl)pyridine

3-fluoro-2-(2-fluoro-3-methoxyphenyl)pyridine

Cat. No. B3814600
M. Wt: 221.20 g/mol
InChI Key: XBJXTSMCWRZTNR-UHFFFAOYSA-N
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Description

“3-fluoro-2-(2-fluoro-3-methoxyphenyl)pyridine” is a complex organic compound that contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom . The molecule also contains fluorine and methoxy groups, which can greatly influence its chemical properties .


Molecular Structure Analysis

The molecular structure of “3-fluoro-2-(2-fluoro-3-methoxyphenyl)pyridine” would be characterized by the presence of a pyridine ring, fluorine atoms, and a methoxy group . The exact structure would need to be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy .


Chemical Reactions Analysis

The chemical reactions involving “3-fluoro-2-(2-fluoro-3-methoxyphenyl)pyridine” would be influenced by the presence of the pyridine ring, fluorine atoms, and methoxy group . These groups can participate in various types of reactions, including nucleophilic substitutions and coupling reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of “3-fluoro-2-(2-fluoro-3-methoxyphenyl)pyridine” would be influenced by its molecular structure . For instance, the presence of fluorine atoms could increase its stability and reactivity, while the methoxy group could influence its solubility .

Mechanism of Action

The mechanism of action of “3-fluoro-2-(2-fluoro-3-methoxyphenyl)pyridine” would depend on its specific application. For instance, if it’s used as a ligand in a catalytic reaction, it might bind to a metal center and facilitate the transformation of other molecules .

Safety and Hazards

The safety and hazards associated with “3-fluoro-2-(2-fluoro-3-methoxyphenyl)pyridine” would depend on its specific properties . It’s important to handle all chemicals with care and to follow appropriate safety protocols .

Future Directions

The future directions for research on “3-fluoro-2-(2-fluoro-3-methoxyphenyl)pyridine” could involve exploring its potential applications in various fields, such as medicinal chemistry or materials science . Further studies could also investigate its synthesis, properties, and reactivity in more detail .

properties

IUPAC Name

3-fluoro-2-(2-fluoro-3-methoxyphenyl)pyridine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H9F2NO/c1-16-10-6-2-4-8(11(10)14)12-9(13)5-3-7-15-12/h2-7H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XBJXTSMCWRZTNR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1F)C2=C(C=CC=N2)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H9F2NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

221.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Fluoro-2-(2-fluoro-3-methoxyphenyl)pyridine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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